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Introduction
Trimethylammonium chloride-13c3,d9 is a stable isotope-labeled version of

Trimethylammonium chloride, an endogenous metabolite. This isotopically labeled compound

has become an invaluable tool in biomedical and pharmaceutical research, particularly in the

field of quantitative bioanalysis. Its primary application lies in its use as an internal standard for

mass spectrometry-based quantification of trimethylamine (TMA) and its metabolites, such as

trimethylamine N-oxide (TMAO), in various biological matrices. Elevated levels of TMAO have

been linked to an increased risk of major adverse cardiovascular events, making accurate

quantification crucial for clinical research.[1] This technical guide provides a comprehensive

overview of the physical characteristics, experimental protocols, and key applications of

Trimethylammonium chloride-13c3,d9.

Physical and Chemical Characteristics
The physical and chemical properties of Trimethylammonium chloride-13c3,d9 are essential

for its proper handling, storage, and application in experimental settings. While a specific

Certificate of Analysis with experimentally determined data for the labeled compound is not

publicly available, the following tables summarize computed data and experimental data for the

unlabeled analogue, which serves as a reliable proxy.
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Computed Physicochemical Properties
Property Value Source

Molecular Formula ¹³C₃D₉H₁₀ClN PubChem

Molecular Weight 107.60 g/mol PubChem

Exact Mass 107.1167322 Da PubChem

IUPAC Name

1,1,1-trideuterio-N,N-

bis(trideuterio(13C)methyl)

(13C)methanamine;hydrochlori

de

PubChem

InChI

InChI=1S/C3H9N.ClH/c1-

4(2)3;/h1-

3H3;1H/i1+1D3,2+1D3,3+1D3;

PubChem

InChIKey
SZYJELPVAFJOGJ-

PGPWJICYSA-N
PubChem

Canonical SMILES C--INVALID-LINK--(C)[Cl-] PubChem

Experimental Physical Properties (of unlabeled
Trimethylammonium chloride)

Property Value Source

Appearance White crystalline powder Ataman Kimya[2]

Melting Point 240 °C Ataman Kimya[2]

Solubility

Easily soluble in water and

ethanol. Insoluble in ether,

petroleum ether, benzene, and

carbon disulfide.

Ataman Kimya[2]

pH 5-6 (10% aqueous solution) Ataman Kimya[2]

Hygroscopicity Hygroscopic Ataman Kimya[2]
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Experimental Protocols
Determination of Melting Point (General Procedure for
Hygroscopic Compounds)
Due to the hygroscopic nature of Trimethylammonium chloride, special precautions are

necessary for accurate melting point determination.

Methodology:

Sample Preparation: A small amount of the dried compound is placed in a capillary tube.

Given its hygroscopic nature, the open end of the capillary tube should be flame-sealed.

Apparatus: A standard melting point apparatus (e.g., Mel-Temp or similar) is used.

Procedure:

The capillary tube is placed in the heating block of the apparatus.

The sample is heated rapidly to a temperature approximately 15-20°C below the expected

melting point.

The heating rate is then reduced to 1-2°C per minute to allow for accurate observation.

The temperature at which the first liquid appears and the temperature at which the entire

sample becomes liquid are recorded as the melting range.

Determination of Solubility (General Procedure)
Methodology:

Solvent Selection: A range of solvents of varying polarities (e.g., water, ethanol,

dichloromethane, hexane) are used.

Procedure:

A small, accurately weighed amount of Trimethylammonium chloride-13c3,d9 is added

to a known volume of the solvent in a vial at a controlled temperature.
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The mixture is agitated (e.g., using a vortex mixer or shaker) until equilibrium is reached.

The solution is visually inspected for the presence of undissolved solid.

If the solid dissolves completely, more solute is added incrementally until saturation is

reached.

The concentration of the saturated solution is then determined analytically (e.g., by LC-

MS) to quantify the solubility.

Applications in Research
The primary application of Trimethylammonium chloride-13c3,d9 is as an internal standard

in isotope dilution mass spectrometry for the accurate quantification of trimethylamine (TMA)

and its metabolites.

Quantification of Trimethylamine N-Oxide (TMAO) in
Biological Samples using LC-MS/MS
This workflow outlines the use of Trimethylammonium chloride-13c3,d9 as an internal

standard for the quantification of TMAO in plasma samples.
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LC-MS/MS workflow for TMAO quantification.
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Metabolic Flux Analysis
Trimethylammonium chloride-13c3,d9 can also be used as a tracer in metabolic flux analysis

(MFA) to study the dynamics of choline metabolism. By introducing the labeled compound into

a biological system, researchers can track the incorporation of the 13C and deuterium labels

into downstream metabolites, providing insights into pathway activity and regulation.

Tracer Introduction
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Metabolic flux analysis workflow using Trimethylammonium chloride-13c3,d9.

Conclusion
Trimethylammonium chloride-13c3,d9 is a critical reagent for researchers in the fields of

clinical chemistry, drug metabolism, and systems biology. Its well-defined physical and

chemical properties, coupled with its utility as an internal standard and metabolic tracer, enable

precise and accurate quantification of key biomarkers and the elucidation of complex metabolic

pathways. The detailed protocols and workflows provided in this guide are intended to facilitate

its effective use in demanding research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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